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Compound of Interest |

Compound Name: Methomyl oxime
CAS No.: 13749-94-5
Cat. No.: B029340
Get Quote
. J

Executive Summary

Methomyl oxime (S-methyl-N-hydroxythioacetimidate, CAS 10533-67-2) is the critical
intermediate in the synthesis of carbamate insecticides such as Methomyl and Thiodicarb. The
purity of this oxime directly dictates the yield, safety, and stability of the final API. Crude
methomyl oxime synthesis—typically via the chlorination of acetaldoxime followed by
thioesterification—often yields a product contaminated with sodium salts, unreacted
acetaldoxime, and thermal degradation byproducts.

This guide provides two validated protocols for the purification of methomyl oxime: a Green
Aqueous Recrystallization (suitable for scale-up) and a Solvent Extraction/Crystallization (for
high-purity analytical standards). It emphasizes thermal safety, as thio-oximes exhibit
exothermic decomposition profiles that require strict temperature control.

Physicochemical Profile & Solubility Logic

Understanding the solubility differential is key to the purification strategy. Methomyl oxime
exhibits a steep solubility curve in water, making it ideal for cooling crystallization, whereas its
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high solubility in polar organics (methanol, ethyl acetate) allows for efficient extraction from

saline reaction matrices.

Property

Data

Application Logic

Chemical Name

S-methyl-N-

hydroxythioacetimidate

Target Molecule

CAS Number 10533-67-2 Verification 1D
Molecular Weight 105.16 g/mol Stoichiometry calculations

) ) Purity indicator (Sharp range =
Melting Point 94-97 °C

Pure)

Solubility (Water)

Moderate (Cold) / High (Hot)

Basis for Protocol 1 (Aqueous

Recrystallization)

Solubility (EtOAC)

High

Basis for Protocol 2

(Extraction)

Solubility (Toluene)

Low (Cold)

Potential anti-solvent

Thermal Stability

Unstable >100 °C

CRITICAL: Drying temp must
be <50 °C

Protocol 1: Aqueous Recrystallization (Industrial

Standard)

This method leverages the high temperature coefficient of solubility of methomyl oxime in

water. It is the preferred method for removing inorganic salts (NaCl) generated during

synthesis.

Reagents & Equipment

¢ Solvent: Deionized Water (pH adjusted to 6.5-7.0).

o Adsorbent: Activated Carbon (e.g., Norit SX Ultra) for color removal.
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o Equipment: Jacketed glass reactor or flask with mechanical stirring, vacuum filtration setup,

vacuum oven.

Step-by-Step Procedure

¢ Dissolution:

[e]

Charge crude methomyl oxime into the reactor.

o

Add Deionized Water (ratio: ~1.5 to 2.0 mL water per gram of crude solid).

[¢]

Heat the mixture to 55—60 °C. Do not exceed 65 °C to prevent thermal degradation.

[¢]

Stir until the solid is completely dissolved.

e Adsorption (Optional but Recommended):

o Add Activated Carbon (1-3% w/w relative to crude mass).

o Stir at 55-60 °C for 15—20 minutes.

o Mechanism:[1][2][3][4][5] Carbon removes oligomeric impurities and colored byproducts
that can catalyze decomposition.

o Hot Filtration:

o Filter the hot solution through a pre-heated Bichner funnel or filter press to remove carbon
and insoluble mechanical impurities.

o Tip: Pre-heating the funnel prevents premature crystallization in the filter stem.

o Crystallization:

o Transfer filtrate to a clean crystallization vessel.

o Slow Cooling: Cool the solution to room temperature (20-25 °C) over 60 minutes.

o Chilling: Further cool the slurry to 0-5 °C and hold for 1-2 hours.
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o Observation: White, needle-like crystals should precipitate.

e |solation:
o Filter the cold slurry under vacuum.

o Wash the filter cake with a small volume of ice-cold water (0 °C) to displace mother liquor
containing dissolved salts.

e Drying:
o Dry the wet cake in a vacuum oven at 40-45 °C.

o Safety: Ensure vacuum is applied before heating. Monitor for any exotherms.

Protocol 2: Solvent Extraction & Crystallization
(High Purity)

For analytical standards or when the crude contains high levels of water-soluble organic
impurities, an organic phase extraction followed by crystallization is superior.

Step-by-Step Procedure

o Extraction:
o Dissolve/suspend crude material in water (if not already in aqueous solution).
o Extract the aqueous phase 3 times with Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

o Note: Methomyl oxime partitions preferentially into the organic phase, leaving salts in the
water.

e Drying & Concentration:
o Dry the combined organic layers over Anhydrous Magnesium Sulfate (

). Filter.
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o Concentrate the filtrate on a rotary evaporator at <40 °C under reduced pressure until a
supersaturated solution is obtained (approx. 1/4 of original volume).

e Anti-Solvent Crystallization:

o While stirring the concentrated EtOAc solution, slowly add n-Heptane or Hexane (Anti-
solvent) dropwise.

o Stop addition when persistent turbidity is observed.
o Cool the mixture to 0-5 °C to maximize yield.
e Filtration:
o Collect the high-purity crystals via filtration.
o Dry under vacuum at ambient temperature.

Process Visualization
Workflow Diagram: Aqueous Recrystallization
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Figure 1: Step-by-step logic for the aqueous recrystallization of Methomyl Oxime.
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Process Safety & Thermal Stability

WARNING: Oximes and thio-imidates are potentially thermally unstable.

o Decomposition: Methomyl oxime can undergo exothermic decomposition releasing toxic

gases (

) if heated excessively.

o DSC Screening: It is strongly recommended to run a Differential Scanning Calorimetry (DSC)

scan on the crude material.

o Safe Operating Limit: Maintain process temperatures at least 100 K below the DSC onset
temperature (typically onset is >150 °C, so <50 °C is safe).

e pH Control: Ensure the aqueous solution is neutral (pH 6—7). Acidic conditions can hydrolyze

the oxime; alkaline conditions can lead to degradation.

Analytical Validation (HPLC)

To verify the purity of the recrystallized product, use the following HPLC method adapted for
polar thio-compounds.
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Parameter Condition

C18 Reverse Phase (e.g., Agilent Zorbax

Column _
Eclipse Plus, 4.6 x 150 mm, 5 pum)
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile (MeCN)
Flow Rate 1.0 mL/min
) 0-2 min: 5% B (Isocratic)2-10 min: 5% — 60%
Gradient )
B10-12 min: 60% - 95% B
) UV @ 235 nm (Max absorption for
Detection

thioacetimidate)

. ] Methomyl Oxime elutes earlier than Methomy!l
Retention Time , _
due to higher polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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